Cas no 1516862-36-4 (2-HYDRAZINYL-4-METHOXY-5-METHYLPYRIMIDINE)

• Product Name: 2-HYDRAZINYL-4-METHOXY-5-METHYLPYRIMIDINE
• CAS No: 1516862-36-4
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD24006632
• CID: 5244091
• Update Time: 2025-07-20

2-HYDRAZINYL-4-METHOXY-5-METHYLPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-hydrazinyl-4-methoxy-5-methyl-
• 2-HYDRAZINYL-4-METHOXY-5-METHYLPYRIMIDINE

• MDL： MFCD24006632
• Inchi： 1S/C6H10N4O/c1-4-3-8-6(10-7)9-5(4)11-2/h3H,7H2,1-2H3,(H,8,9,10)
• InChI Key： AFCVEDVXGNLRPO-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=C(C)C(OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-HYDRAZINYL-4-METHOXY-5-METHYLPYRIMIDINE

Introduction to 2-HYDRAZINYL-4-METHOXY-5-METHYLPYRIMIDINE (CAS No. 1516862-36-4)

2-HYDRAZINYL-4-METHOXY-5-METHYLPYRIMIDINE, identified by the Chemical Abstracts Service Number (CAS No.) 1516862-36-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic pyrimidine derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both hydrazine and methoxy substituents on the pyrimidine ring imparts unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The compound’s molecular structure, featuring a 5-methylpyrimidine core, enhances its compatibility with various biochemical pathways. This structural motif is particularly relevant in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Recent advancements in drug discovery have highlighted the importance of pyrimidine derivatives in modulating enzyme activity, and 2-hydrazinyl-4-methoxy-5-methylpyrimidine stands out as a promising candidate for further exploration.

In recent years, researchers have been investigating the pharmacological properties of pyrimidine-based compounds, focusing on their ability to interact with biological targets such as protein kinases. The hydrazinyl group in this molecule introduces a reactive site that can participate in covalent bond formation, a key mechanism in many drug molecules designed to inhibit target enzymes irreversibly. This characteristic makes 2-hydrazinyl-4-methoxy-5-methylpyrimidine particularly interesting for developing small-molecule inhibitors with high specificity and potency.

The 4-methoxy substituent further influences the electronic properties of the pyrimidine ring, affecting its solubility and metabolic stability. These factors are critical in determining the compound’s bioavailability and pharmacokinetic profile. Studies have shown that methoxy-substituted pyrimidines often exhibit improved oral bioavailability, a desirable trait for clinical applications. Additionally, the 5-methyl group contributes to steric stabilization, preventing unwanted side reactions that could diminish therapeutic efficacy.

One of the most compelling aspects of 2-hydrazinyl-4-methoxy-5-methylpyrimidine is its role as a building block for more complex drug candidates. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to design derivatives with tailored properties. For instance, modifications at the hydrazine moiety can introduce additional binding pockets or enhance binding affinity to biological targets. Such flexibility is invaluable in optimizing lead compounds during the drug development pipeline.

Recent research has also explored the compound’s potential in antiviral applications. Pyrimidine derivatives are known to interfere with viral replication by inhibiting essential enzymes like reverse transcriptase or polymerase. The unique structural features of 2-hydrazinyl-4-methoxy-5-methylpyrimidine, including its ability to form stable complexes with nucleic acid bases, make it a candidate for developing antiviral agents against RNA viruses such as influenza or coronaviruses.

The synthesis of 2-hydrazinyl-4-methoxy-5-methylpyrimidine involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions between hydrazine derivatives and appropriately substituted malonates or acetoacetates under controlled conditions. The methoxy group is often introduced via nucleophilic substitution reactions using methylating agents like dimethyl sulfate or methyl iodide. These synthetic pathways underscore the compound’s accessibility and readiness for further derivatization.

In conclusion, 2-hydrazinyl-4-methoxy-5-methylpyrimidine (CAS No. 1516862-36-4) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity position it as a valuable intermediate for developing drugs targeting various diseases, including cancer and viral infections. As research continues to uncover new therapeutic avenues, this compound is likely to play an increasingly important role in medicinal chemistry and drug discovery efforts worldwide.